Cas no 1806202-70-9 (Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806202-70-9
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4927681
• Update Time: 2025-06-14

Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H6ClF6NO3/c1-2-20-8(19)4-3-18-7(11)5(9(12,13)14)6(4)21-10(15,16)17/h3H,2H2,1H3
• InChI Key： LKDBAKBMFIEOBO-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(C(=O)OCC)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806202-70-9)

The compound Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806202-70-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including a trifluoromethoxy group and a trifluoromethyl substituent, this molecule exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine carboxylate derivatives", "fluorinated pyridine synthesis", and "CAS 1806202-70-9 applications", reflecting the growing interest in this compound.

One of the key reasons for the popularity of Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate is its role in the development of advanced crop protection agents. The incorporation of fluorine atoms into the pyridine ring enhances the biological activity and stability of the resulting agrochemicals. This aligns with the current trend of developing eco-friendly pesticides and sustainable agriculture solutions, which are hot topics in both academic and industrial circles. Searches for "fluorinated pyridine in agrochemistry" and "trifluoromethoxy group benefits" have seen a steady increase, underscoring the relevance of this compound.

In pharmaceutical research, Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate serves as a crucial building block for the synthesis of novel drug candidates. The presence of the chloro and trifluoromethyl groups allows for further functionalization, enabling the creation of molecules with potential therapeutic applications. This has led to a surge in queries such as "pyridine-5-carboxylate in drug discovery" and "CAS 1806202-70-9 medicinal uses". The compound's versatility makes it a subject of interest in the context of precision medicine and targeted drug delivery, which are among the most discussed topics in modern healthcare.

The synthesis of Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions, often starting from readily available pyridine precursors. The process typically includes halogenation, esterification, and the introduction of trifluoromethoxy and trifluoromethyl groups under controlled conditions. Researchers looking for "synthesis of fluorinated pyridines" or "optimization of pyridine carboxylate production" will find this compound particularly intriguing. The demand for high-purity intermediates and scalable synthetic methods has further driven the interest in this molecule.

From a commercial perspective, Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate is available through specialized chemical suppliers, often in quantities ranging from milligrams to kilograms. Its CAS number 1806202-70-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's stability under standard storage conditions and its compatibility with common organic solvents make it a practical choice for laboratory use. Searches for "buy Ethyl 2-chloro-4-(trifluoromethoxy)pyridine" and "suppliers of CAS 1806202-70-9" reflect the market demand for this chemical.

In conclusion, Ethyl 2-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806202-70-9) represents a fascinating example of how fluorinated pyridine derivatives continue to shape the future of agrochemical and pharmaceutical innovation. Its unique structural attributes, combined with its broad applicability, make it a compound of enduring interest to researchers and industry professionals alike. As the scientific community increasingly focuses on green chemistry and molecular design, this molecule is poised to remain at the forefront of cutting-edge chemical research.